Cas no 13942-77-3 (D-Arabinitol, 1-deoxy-)

D-Arabinitol, 1-deoxy- structure
D-Arabinitol, 1-deoxy- structure
Product Name:D-Arabinitol, 1-deoxy-
CAS No:13942-77-3
MF:C5H12O4
MW:136.146382331848
CID:221641
PubChem ID:270738
Update Time:2025-04-19

D-Arabinitol, 1-deoxy- Chemical and Physical Properties

Names and Identifiers

    • D-Arabinitol, 1-deoxy-
    • pentane-1,2,3,4-tetrol
    • 1-deoxyarabinitol
    • 1-deoxy-D-arabinitol
    • 1-Deoxy-d-arabitol
    • 1-Deoxypentitol
    • 1-Desoxy-D-arabinitol
    • 1-Desoxy-D-arabit
    • D-1-deoxy-arabinitol
    • D-lyxo-Pentan-1,2,3,4-tetraol
    • 1-Deoxypentitol #
    • 1,2,3,4-tetrahydroxy pentane
    • NSC113471
    • FJGNTEKSQVNVTJ-UHFFFAOYSA-N
    • CHEBI:165244
    • DTXSID00297054
    • SCHEMBL283805
    • 5-Deoxy-L-ribitol
    • NSC-113471
    • 1-deoxy-d-ribitol
    • 3169-92-4
    • 13942-77-3
    • 1-Deoxy-L-ribose
    • 5-Deoxyribitol
    • 5-Deoxy-D-arabinitol
    • 5-Deoxy-D-ribitol
    • 67968-44-9
    • Inchi: 1S/C5H12O4/c1-3(7)5(9)4(8)2-6/h3-9H,2H2,1H3
    • InChI Key: FJGNTEKSQVNVTJ-UHFFFAOYSA-N
    • SMILES: OC(C(C)O)C(CO)O

Computed Properties

  • Exact Mass: 136.07400
  • Monoisotopic Mass: 136.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 75.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.9
  • Topological Polar Surface Area: 80.9Ų

Experimental Properties

  • Density: 1.331
  • Boiling Point: 368.1°C at 760 mmHg
  • Flash Point: 193°C
  • Refractive Index: 1.523
  • PSA: 80.92000
  • LogP: -1.91870
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